![molecular formula C20H23NO2 B2750216 N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-phenylbutanamide CAS No. 2034443-79-1](/img/structure/B2750216.png)
N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-phenylbutanamide
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Description
N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C20H23NO2 and its molecular weight is 309.409. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Compounds with structural similarities to "N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-phenylbutanamide" have been involved in the synthesis of novel chemical entities. For example, novel azetidinones for carbapenems and the fragmentation in the allylamine precursor analogue demonstrate the synthetic utility of complex amide structures in developing pharmaceuticals (Selezneva et al., 2018).
Anticonvulsant and Neuroprotective Effects
- Derivatives similar in structure to the mentioned compound have shown potential in anticonvulsant and neuroprotective effects. For instance, N-(substituted benzothiazol-2-yl)amides have been synthesized and evaluated for their anticonvulsant and neuroprotective effect, highlighting the therapeutic potential of complex amides in neurology (Hassan et al., 2012).
Potential for Cancer Chemoprevention
- Research on N-(4-hydroxyphenyl)retinamide, a compound with structural components that could be considered analogous in complexity to "this compound," has shown that it can induce apoptosis of malignant hematopoietic cell lines, including those unresponsive to retinoic acid. This points to the potential role that complex amides might play in cancer chemoprevention and therapy (Delia et al., 1993).
Exploration in Drug Development
- The exploration of novel impurities in pharmaceutical intermediates, including complex amides, underscores the importance of understanding the chemical behavior and properties of such compounds for drug development and safety assessments (Naidu & Sharma, 2017).
Properties
IUPAC Name |
N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]-2-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO2/c1-2-18(15-8-4-3-5-9-15)19(22)21-14-20(23)12-16-10-6-7-11-17(16)13-20/h3-11,18,23H,2,12-14H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDTRERPZYLQFJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCC2(CC3=CC=CC=C3C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.